Cas no 5045-36-3 (Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1,1-dimethylethyl)-)

• Product Name: Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1,1-dimethylethyl)-
• CAS No: 5045-36-3
• MF: C₃₂H₃₀N₂O₂
• MW: 474.592808246613
• CID: 364862
• PubChem ID: 18381170
• Update Time: 2025-04-19

Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-[4-(5-tert-butyl-1,3-benzoxazol-2-yl)naphthalen-1-yl]-1,3-benzoxazole
• 2,2'-(Naphthalene-1,4-diyl)bis(5-tert-butyl-1,3-benzoxazole)
• SCHEMBL5708046
• 5045-36-3
• Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1,1-dimethylethyl)-
• DTXSID60593307

• Inchi： 1S/C32H30N2O2/c1-31(2,3)19-11-15-27-25(17-19)33-29(35-27)23-13-14-24(22-10-8-7-9-21(22)23)30-34-26-18-20(32(4,5)6)12-16-28(26)36-30/h7-18H,1-6H3
• InChI Key： YDBWYQGTVHNOJM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C3=NC4=C(C=CC(=C4)C(C)(C)C)O3)C3C=CC=CC2=3)=NC2=C1C=CC(=C2)C(C)(C)C

Computed Properties

• Exact Mass: 474.2309
• Monoisotopic Mass: 474.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06